Cas no 1568204-48-7 ((1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol)
(1R)-1-Cycloheptyl-2,2,2-trifluoroethan-1-ol is a chiral fluorinated alcohol featuring a cycloheptyl substituent and a trifluoromethyl group. Its stereospecific (R)-configuration makes it valuable in asymmetric synthesis and pharmaceutical intermediates, where enantioselectivity is critical. The trifluoroethyl moiety enhances metabolic stability and lipophilicity, potentially improving bioavailability in drug design. The cycloheptyl ring offers conformational flexibility, which can be advantageous in modulating molecular interactions. This compound is particularly useful in organofluorine chemistry and as a building block for bioactive molecules. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications. Its structural features make it a versatile intermediate for medicinal chemistry and material science.
1568204-48-7 structure
Product Name:(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol
CAS No:1568204-48-7
MF:C9H15F3O
MW:196.210013628006
CID:5885083
PubChem ID:104373914
Update Time:2025-05-27
(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol
- 1568204-48-7
- EN300-1932252
-
- Inchi: 1S/C9H15F3O/c10-9(11,12)8(13)7-5-3-1-2-4-6-7/h7-8,13H,1-6H2/t8-/m1/s1
- InChI Key: MTYNWKANVRUABJ-MRVPVSSYSA-N
- SMILES: FC([C@@H](C1CCCCCC1)O)(F)F
Computed Properties
- Exact Mass: 196.10749958g/mol
- Monoisotopic Mass: 196.10749958g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 20.2Ų
(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1932252-0.05g |
(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol |
1568204-48-7 | 0.05g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1932252-0.1g |
(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol |
1568204-48-7 | 0.1g |
$1119.0 | 2023-09-17 | ||
| Enamine | EN300-1932252-0.25g |
(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol |
1568204-48-7 | 0.25g |
$1170.0 | 2023-09-17 | ||
| Enamine | EN300-1932252-0.5g |
(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol |
1568204-48-7 | 0.5g |
$1221.0 | 2023-09-17 | ||
| Enamine | EN300-1932252-1.0g |
(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol |
1568204-48-7 | 1g |
$1343.0 | 2023-06-02 | ||
| Enamine | EN300-1932252-2.5g |
(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol |
1568204-48-7 | 2.5g |
$2492.0 | 2023-09-17 | ||
| Enamine | EN300-1932252-5.0g |
(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol |
1568204-48-7 | 5g |
$3894.0 | 2023-06-02 | ||
| Enamine | EN300-1932252-10.0g |
(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol |
1568204-48-7 | 10g |
$5774.0 | 2023-06-02 | ||
| Enamine | EN300-1932252-1g |
(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol |
1568204-48-7 | 1g |
$1272.0 | 2023-09-17 | ||
| Enamine | EN300-1932252-5g |
(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol |
1568204-48-7 | 5g |
$3687.0 | 2023-09-17 |
(1R)-1-cycloheptyl-2,2,2-trifluoroethan-1-ol Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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